N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)furan-2-carboxamide

• IUPAC Name: N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H15N3O4S/c1-2-25(22,23)16-10-9-14(19-20-16)12-5-7-13(8-6-12)18-17(21)15-4-3-11-24-15/h3-11H,2H2,1H3,(H,18,21)
• InChI Key: LFQYDLIAKHHPLP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol

Description

“N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)furan-2-carboxamide” is a complex organic compound that contains several functional groups, including a pyridazine ring, a phenyl ring, a furan ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. This ring is likely to contribute to the compound’s reactivity and possibly its biological activity. The phenyl and furan rings are aromatic and could contribute to the compound’s stability and possibly its interactions with biological targets.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some possible reactions based on its functional groups. For example, the carboxamide group could undergo hydrolysis to form a carboxylic acid and an amine. The pyridazine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, its solubility would depend on the balance between its polar (carboxamide) and nonpolar (phenyl and ethylsulfonyl) groups.

Scientific Research Applications

Other Biological Activities

Beyond the mentioned fields, this compound has shown potential in bronchial asthma and allergy management, antifungal applications, antibacterial effects, and more. Researchers continue to unravel its multifaceted biological properties.

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Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The study of this compound could open up new directions in various fields like medicinal chemistry, given the biological activity exhibited by similar compounds. Further studies could focus on its synthesis, properties, and potential applications.